molecular formula C14H12FNO B312502 3-fluoro-N-(3-methylphenyl)benzamide

3-fluoro-N-(3-methylphenyl)benzamide

Cat. No.: B312502
M. Wt: 229.25 g/mol
InChI Key: JXURCZBELJVDNC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Fluoro-N-(3-methylphenyl)benzamide is a benzamide derivative featuring a fluorine atom at the meta position of the benzoyl group and a 3-methylphenyl substituent on the amide nitrogen. Structurally, it belongs to a class of aromatic amides widely explored in medicinal and materials chemistry due to their tunable electronic properties and biological relevance.

Properties

Molecular Formula

C14H12FNO

Molecular Weight

229.25 g/mol

IUPAC Name

3-fluoro-N-(3-methylphenyl)benzamide

InChI

InChI=1S/C14H12FNO/c1-10-4-2-7-13(8-10)16-14(17)11-5-3-6-12(15)9-11/h2-9H,1H3,(H,16,17)

InChI Key

JXURCZBELJVDNC-UHFFFAOYSA-N

SMILES

CC1=CC(=CC=C1)NC(=O)C2=CC(=CC=C2)F

Canonical SMILES

CC1=CC(=CC=C1)NC(=O)C2=CC(=CC=C2)F

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Structural Comparison of Selected Benzamide Derivatives

Compound Name Benzamide Substituent N-Substituent Molecular Weight (g/mol) Notable Features Reference
3-Fluoro-N-(3-methylphenyl)benzamide 3-F 3-Methylphenyl 243.26* Balanced lipophilicity from methyl group
3-Fluoro-N-(1-phenylpropyl)benzamide (3m) 3-F 1-Phenylpropyl 257.29 Bulkier alkyl-aryl substituent
3-Fluoro-N-(3-(imidazo[1,2-a]pyridin-2-yl)phenyl)benzamide 3-F 3-Imidazo-pyridinylphenyl 345.35 Heterocyclic N-substituent enhances π-π interactions
3-Chloro-N-(2-(trifluoromethyl)phenyl)benzamide 3-Cl 2-Trifluoromethylphenyl 283.67 Electron-withdrawing CF₃ group
3-Fluoro-N-(1-propyl-1H-pyrazol-3-yl)benzamide 3-F 1-Propyl-pyrazolyl 247.27 Pyrazole ring introduces hydrogen-bonding sites

*Calculated using standard atomic weights.

Key Observations :

  • The 3-methylphenyl group in the target compound provides moderate steric bulk and lipophilicity compared to the trifluoromethyl group in , which is more electron-withdrawing and polar .
  • Heterocyclic N-substituents (e.g., imidazo-pyridinyl in ) may enhance binding to biological targets via additional π-stacking or hydrogen-bonding interactions.

Physicochemical Properties

Physicochemical properties are critical for drug-likeness and bioavailability. Data from analogous compounds highlight trends:

Table 2: Physicochemical Properties of Selected Analogues

Compound Name logP logD Polar Surface Area (Ų) Hydrogen Bond Acceptors/Donors Reference
3-Fluoro-N-(3-methylphenyl)benzamide ~2.5* ~2.0* ~38.5* 3 / 1
3-Fluoro-N-(1-propyl-1H-pyrazol-3-yl)benzamide 2.45 1.96 38.53 3 / 1
PC945 (triazole-containing benzamide) N/A N/A N/A 10 / 2

*Estimated based on structural similarity to .

Key Observations :

  • The methyl group in the target compound likely contributes to a moderate logP (~2.5), favoring membrane permeability compared to more polar derivatives like 3-fluoro-N-(4-methoxyphenethyl)benzamide (), where methoxy groups increase hydrophilicity.
  • Pyrazole- or imidazole-containing derivatives (e.g., ) exhibit similar polar surface areas (~38 Ų), suggesting comparable solubility profiles.

Key Observations :

  • The target compound could be synthesized via electrochemical amidation (as in ) using 3-methylaniline and 3-fluorobenzoic acid derivatives.
  • Characterization challenges arise in aromatic regions of NMR spectra due to overlapping signals, as seen in 3-fluoro-N-(3-fluorophenyl)benzamide ().

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.